- Radical Anion Promoted Chemoselective Cleavage of Csp2-S Bond Enables Formal Cross-Coupling of Aryl Methyl Sulfones with Alcohols, Organic Letters, 2021, 23(15), 5761-5765
Cas no 910-86-1 (Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-)
Thiourea, N,N'-bis[4-(3-methylbutoxy)phenyl]- is a specialized organic compound featuring thiourea functional groups substituted with 4-(3-methylbutoxy)phenyl moieties. This structure imparts unique reactivity and solubility properties, making it valuable in applications such as organic synthesis, coordination chemistry, and material science. The presence of the 3-methylbutoxy groups enhances lipophilicity, improving compatibility with non-polar matrices. Its thiourea core enables strong hydrogen-bonding interactions, useful in molecular recognition or catalysis. The compound's stability under moderate conditions and tailored functionalization potential make it a versatile intermediate for advanced chemical processes. Careful handling is advised due to potential sensitivity to moisture or oxidation.
910-86-1 structure
Product Name:Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-
CAS No:910-86-1
MF:C23H32N2O2S
MW:400.57738494873
CID:805335
PubChem ID:3001386
Update Time:2025-05-27
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-
- 1,3-bis[4-(3-methylbutoxy)phenyl]thiourea
- Thiocarlide
- TIOCARLIDEE
- Amixyl
- Disoxyl
- Isoxyl
- Tiocarlid
- Tiocarlida
- Tiocarlide
- Tiocarlidum
- Carbanilide, 4,4′-bis(isopentyloxy)thio- (6CI, 7CI, 8CI)
- N,N′-Bis[4-(3-methylbutoxy)phenyl]thiourea (ACI)
- 1,3-Bis[4-(isopentyloxy)phenyl]thiourea
- 4,4′-Bis(isoamyloxy)thiocarbanilide
- 4,4′-Bis(isopentyloxy)thiocarbanilide
- 4,4′-Di(isoamyloxy)thiocarbanilide
- Datanil
- DATC
- Disocarban
- N,N′-Bis[p-(3-methylbutoxy)phenyl]thiourea
- sym-Bis(4-isoamyloxyphenyl)thiourea
- Thiocarlide (Isoxyl)
- BRN2546347
- BDBM50351209
- DAT-C
- DTXSID70238358
- NSC742400
- BRN 2546347
- Thiourea, N,N'-bis(4-(3-methylbutoxy)phenyl)-
- 1,3-bis(4-(3-methylbutoxy)phenyl)thiourea
- SR-01000872619
- Thiourea, N,N'-bis[4-(3-methylbutoxy)phenyl]-
- SCHEMBL329833
- DTXCID90160849
- SR-01000872619-3
- CARBANILIDE, 4,4'-BIS(ISOPENTYLOXY)THIO-
- UNII-43M23X81Y2
- Tiocarlidum [INN-Latin]
- TIOCARLIDE (MART.)
- AKOS028111658
- SMR004701761
- 910-86-1
- NSC-742400
- NS00006353
- D07246
- TIOCARLIDE [INN]
- EINECS 213-006-5
- 43M23X81Y2
- Q7784652
- Tiocarlidum (INN-Latin)
- Tiocarlida [INN-Spanish]
- CHEBI:135637
- 4,4'-Bis(isoamyloxy)thiocarbanilide
- TIOCARLIDE [MI]
- Thiourea,N'-bis[4-(3-methylbutoxy)phenyl]-
- DB13608
- TIOCARLIDE [MART.]
- 4-13-00-01187 (Beilstein Handbook Reference)
- TIOCARLIDE [WHO-DD]
- N,N'-Bis(4-(3-methylbutoxy)phenyl)thiourea
- Tiocarlida (INN-Spanish)
- 1,3-bis(4-(isopentyloxy)phenyl)thiourea
- Tiocarlide (INN)
- HMS3650A11
- J04AD02
- Thiourea, N,N'-bis(4-(3-methylbutoxy)phenyl)-(9CI)
- CHEMBL214920
- 1,3-bis(4-isopentyloxyphenyl)thiourea
- 4,4'-Diisoamyloxythiocarbanilide
- MLS006010834
- N,N'-Bis[4-(isopentyloxy)phenyl]thiourea #
- SR-01000872619-2
- 4,4'-Bis(isopentyloxy)thiocarbanilide
- thiourea isoxyl
- Tiocarlide [INN:BAN:DCF]
- DB-057240
- NSC 742400
-
- Inchi: 1S/C23H32N2O2S/c1-17(2)13-15-26-21-9-5-19(6-10-21)24-23(28)25-20-7-11-22(12-8-20)27-16-14-18(3)4/h5-12,17-18H,13-16H2,1-4H3,(H2,24,25,28)
- InChI Key: BWBONKHPVHMQHE-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC(OCCC(C)C)=CC=1)NC1C=CC(OCCC(C)C)=CC=1
Computed Properties
- Exact Mass: 400.21800
- Monoisotopic Mass: 400.218
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 6.4
Experimental Properties
- Density: 1.0659 (rough estimate)
- Melting Point: 134-145°
- Boiling Point: 508.5ºC at 760 mmHg
- Flash Point: 261.3ºC
- Refractive Index: 1.6360 (estimate)
- PSA: 74.61000
- LogP: 6.49130
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T911599-10mg |
Thiocarlide (Isoxyl) |
910-86-1 | 98% | 10mg |
¥1,298.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T911599-25mg |
Thiocarlide (Isoxyl) |
910-86-1 | 98% | 25mg |
¥2,299.00 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74316-1g |
Thiocarlide |
910-86-1 | 98% | 1g |
¥4191.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74316-50mg |
Thiocarlide |
910-86-1 | 98% | 50mg |
¥332.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74316-100mg |
Thiocarlide |
910-86-1 | 98% | 100mg |
¥634.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74316-500mg |
Thiocarlide |
910-86-1 | 98% | 500mg |
¥2395.00 | 2022-04-26 | |
| A2B Chem LLC | AH84239-50mg |
ISOXYL |
910-86-1 | ≥98% | 50mg |
$27.00 | 2024-05-20 | |
| A2B Chem LLC | AH84239-100mg |
ISOXYL |
910-86-1 | ≥98% | 100mg |
$49.00 | 2024-05-20 | |
| A2B Chem LLC | AH84239-500mg |
ISOXYL |
910-86-1 | ≥98% | 500mg |
$195.00 | 2024-05-20 | |
| A2B Chem LLC | AH84239-1g |
ISOXYL |
910-86-1 | ≥98% | 1g |
$339.00 | 2024-05-20 |
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ; 18 h, reflux
1.2 Catalysts: 4-(Dimethylamino)pyridine ; 18 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 15 min, rt
1.2 Solvents: Dichloromethane ; rt; overnight, rt
1.2 Solvents: Dichloromethane ; rt; overnight, rt
Reference
- The structure-activity relationship of urea derivatives as anti-tuberculosis agents, Bioorganic & Medicinal Chemistry, 2011, 19(18), 5585-5595
Production Method 3
Production Method 4
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Catalysts: 4-(Dimethylamino)pyridine
1.2 Catalysts: 4-(Dimethylamino)pyridine
Reference
- Scalable and Phosphine-Free Conversion of Alcohols to Carbon-Heteroatom Bonds through Blue-Light Promoted Iodination Reaction, Journal of Organic Chemistry, 2020, 85(5), 3717-3727
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Raw materials
- Benzene, 1-(3-methylbutoxy)-4-nitro-
- Acetaminophen
- Acetamide, N-[4-(3-methylbutoxy)phenyl]-
- 4-(3-methylbutoxy)aniline
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Preparation Products
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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